![molecular formula C9H13N3O2S B3947975 3-ethyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone](/img/structure/B3947975.png)
3-ethyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone
Overview
Description
3-ethyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]dihydro-2(3H)-furanone is a chemical compound that has been synthesized for various scientific research applications. This compound is also known as ETTF and has been studied extensively due to its potential use in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of ETTF is not fully understood. However, it is believed that the compound works by inhibiting the growth and replication of microorganisms and cancer cells. ETTF has been found to inhibit the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects:
ETTF has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including Candida albicans and Staphylococcus aureus. ETTF has also been found to induce cell death in cancer cells. Additionally, ETTF has been found to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ETTF in lab experiments is its potent antifungal and antibacterial properties. This makes it a valuable tool for studying the mechanisms of action of various microorganisms. However, one limitation of using ETTF in lab experiments is its potential toxicity. Care must be taken when handling the compound to avoid exposure.
Future Directions
There are many potential future directions for the study of ETTF. One area of research could focus on the development of new pharmaceutical drugs based on the structure of ETTF. Additionally, further studies could be conducted to better understand the mechanisms of action of ETTF and its potential use in the treatment of various diseases. Finally, research could be conducted to optimize the synthesis of ETTF and improve its efficiency and yield.
Scientific Research Applications
ETTF has been extensively studied for its potential use as a pharmaceutical drug. It has been found to have potent antifungal and antibacterial properties, making it a promising candidate for the treatment of various infections. Additionally, ETTF has been found to have anticancer properties and has been studied for its potential use in cancer therapy.
properties
IUPAC Name |
3-ethyl-5-(1H-1,2,4-triazol-5-ylsulfanylmethyl)oxolan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2S/c1-2-6-3-7(14-8(6)13)4-15-9-10-5-11-12-9/h5-7H,2-4H2,1H3,(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKDHAHYZAVYUTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC(OC1=O)CSC2=NC=NN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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